Cas no 1246302-91-9 (22(S)-Hydroxycholesterol-d7)

• Product Name: 22(S)-Hydroxycholesterol-d7
• CAS No: 1246302-91-9
• MF: C₂₇H₄₆O₂
• MW: 409.696080684662
• CID: 4726817
• PubChem ID: 42608392
• Update Time: 2025-10-29

22(S)-Hydroxycholesterol-d7 Chemical and Physical Properties

Names and Identifiers

• 22(S)-Hydroxycholesterol-d7
• 25,26,26,26,27,27,27-heptadeuterocholest-5-ene-3β,22S-diol
• cholest-5-ene-3,22(S)-diol-d7
• cholest-5-en-3beta,22S-diol(d7)
• 22(S)-Hydroxycholesterol-d7; Cholest-5-ene-25,26,26,26,27,27,27-d7-3,22-diol, (3ss,22S)-; (22S)-22-Hydroxycholesterol-25,26,26,26,27,27,27-D7; 22(S)-Hydroxycholesterol-d7
• SCHEMBL26642101
• HY-137307S
• Cholest-5-ene-3?,22(S)-diol-d7
• (3beta,22S)-(25,26,26,26,27,27,27-2H7)Cholest-5-ene-3,22-diol
• 1246302-91-9
• LMST01010145
• (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2S,3S)-6,7,7,7-tetradeuterio-3-hydroxy-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DA-59514
• 22S-hydroxycholesterol(d7)

• MDL： MFCD22416729
• Inchi： 1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1/i1D3,2D3,17D
• InChI Key： RZPAXNJLEKLXNO-YLVVCUGSSA-N
• SMILES： O[C@@H](CCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 409.393717927g/mol
• Monoisotopic Mass: 409.393717927g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.5Ų

22(S)-Hydroxycholesterol-d7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 22(S)-Hydroxycholesterol-d7

22(S)-Hydroxycholesterol-d7 (CAS No. 1246302-91-9): A Comprehensive Guide to Its Properties and Applications

22(S)-Hydroxycholesterol-d7 is a deuterium-labeled derivative of 22(S)-Hydroxycholesterol, a naturally occurring oxysterol that plays a crucial role in various biological processes. With the CAS number 1246302-91-9, this compound has gained significant attention in recent years due to its applications in biomedical research, lipid metabolism studies, and drug development. The deuterium labeling (-d7) enhances its utility as an internal standard in mass spectrometry-based assays, making it indispensable for quantitative analysis.

The molecular structure of 22(S)-Hydroxycholesterol-d7 features seven deuterium atoms replacing hydrogen atoms at specific positions, which improves its stability and detection sensitivity. This modification is particularly valuable in lipidomics research, where precise measurement of sterol metabolites is essential. Researchers often search for "22(S)-Hydroxycholesterol-d7 uses" or "CAS 1246302-91-9 applications" to understand its role in studying cholesterol metabolism and liver X receptor (LXR) signaling pathways.

One of the most discussed topics in contemporary research is the connection between oxysterols and neurodegenerative diseases. 22(S)-Hydroxycholesterol-d7 serves as a critical tool for investigating the role of oxysterols in conditions like Alzheimer's disease and Parkinson's disease. Recent studies have focused on how this compound interacts with blood-brain barrier transport mechanisms, making it a hot topic in neuroscience research. Keywords such as "22(S)-Hydroxycholesterol-d7 in Alzheimer's research" and "oxysterols and neurodegeneration" are frequently searched in academic databases.

In the field of drug discovery, 22(S)-Hydroxycholesterol-d7 is used to screen potential modulators of nuclear receptors. Its deuterated form allows for more accurate pharmacokinetic studies, addressing common queries like "how to use 22(S)-Hydroxycholesterol-d7 in drug development." The compound's stability also makes it suitable for long-term experiments, which is why it's often preferred over non-deuterated analogs in high-throughput screening assays.

The market for deuterated compounds like 22(S)-Hydroxycholesterol-d7 has grown substantially, driven by increasing demand in precision medicine and personalized therapeutics. Pharmaceutical companies frequently search for "CAS 1246302-91-9 suppliers" or "high-purity 22(S)-Hydroxycholesterol-d7" to support their R&D efforts. The compound's role in studying metabolic disorders and cardiovascular diseases further enhances its commercial value.

From a technical perspective, 22(S)-Hydroxycholesterol-d7 is typically characterized using advanced analytical techniques such as LC-MS/MS and NMR spectroscopy. Researchers often look for "22(S)-Hydroxycholesterol-d7 analytical methods" or "deuterated oxysterol detection" to optimize their experimental protocols. The compound's unique isotopic pattern facilitates its identification in complex biological matrices, making it a gold standard in sterol quantification studies.

In conclusion, 22(S)-Hydroxycholesterol-d7 (CAS No. 1246302-91-9) represents a versatile research tool with broad applications in biomedical science and pharmaceutical development. Its deuterated structure, combined with its biological relevance, ensures its continued importance in cutting-edge research. As interest in lipid signaling and metabolic pathways grows, this compound will likely remain a focus of scientific inquiry and commercial demand.